Cas no 868223-89-6 (ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)

• Product Name: ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• CAS No: 868223-89-6
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5827518
• PubChem ID: 2149387
• Update Time: 2025-10-19

ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• AKOS024610140
• F1808-0079
• ethyl 2-[2-[2-(3,5-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• ethyl 2-[(2-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
• ethyl 2-((2-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• 868223-89-6
• ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

• Inchi： 1S/C23H24N2O5/c1-4-29-22(27)14-30-20-7-5-6-19-18(20)8-9-25(23(19)28)13-21(26)24-17-11-15(2)10-16(3)12-17/h5-12H,4,13-14H2,1-3H3,(H,24,26)
• InChI Key： QUOCMJFSHMIOIN-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1=CC=CC2C(N(C=CC=21)CC(NC1C=C(C)C=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

Ethyl 2-(2-{(3,5-Dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868223-89-6): A Comprehensive Overview

Ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868223-89-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives and is characterized by its unique structural features, including a 3,5-dimethylphenyl group and an ethoxyacetate moiety. The compound's structure and properties make it a promising candidate for various therapeutic applications.

The isoquinoline scaffold is well-known for its biological activity and has been extensively studied for its potential in treating a wide range of diseases. Ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate is particularly interesting due to its potential as a modulator of key biological pathways. Recent research has highlighted its ability to interact with specific enzymes and receptors, making it a valuable tool in the development of novel therapeutic agents.

In terms of chemical synthesis, ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate can be synthesized through a multi-step process involving the condensation of appropriate precursors. The synthesis typically involves the formation of the isoquinoline core followed by the introduction of the ethoxyacetate and 3,5-dimethylphenyl groups. The precise conditions and reagents used in each step are crucial for achieving high yields and purity of the final product.

One of the key areas of research involving this compound is its potential as an anti-inflammatory agent. Studies have shown that ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Additionally, recent advancements in computational chemistry have enabled researchers to model the interactions between ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate and various biological targets. Molecular docking studies have revealed that the compound can bind to specific sites on enzymes involved in inflammation and pain signaling pathways. These findings provide valuable insights into the mechanism of action of this compound and pave the way for further optimization.

The pharmacokinetic properties of ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are critical factors that contribute to its effectiveness.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate in human subjects. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated at various dose levels and shows promising therapeutic effects. These findings have generated significant interest among researchers and pharmaceutical companies alike.

Furthermore, the potential applications of ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate extend beyond anti-inflammatory therapy. Recent studies have explored its activity against cancer cells. In vitro experiments have shown that the compound can induce apoptosis in various cancer cell lines by disrupting key signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for cancer therapy as well.

In conclusion, ethyl 2-(2-{(3,5-dimethylphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS No. 868223-89-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it a valuable target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.